Cas no 895434-84-1 (N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide)

• Product Name: N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• CAS No: 895434-84-1
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• CID: 6553936
• Update Time: 2025-05-30

N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide
• JRBFTYASGCFMRR-YPKPFQOOSA-N

• Inchi： 1S/C13H16N2O3S/c1-5-12(16)14-13-15(2)8-6-9(17-3)10(18-4)7-11(8)19-13/h6-7H,5H2,1-4H3/b14-13+
• InChI Key： JRBFTYASGCFMRR-BUHFOSPRSA-N
• SMILES： C(/N=C1\N(C)C2=CC(OC)=C(OC)C=C2S\1)(=O)CC

Additional information on N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide

Introduction to N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 895434-84-1)

N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, identified by its CAS number 895434-84-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further research and development in drug discovery.

The chemical structure of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide consists of a benzothiazole core substituted with methoxy and methyl groups, which are known to influence the electronic properties and reactivity of the molecule. The presence of a double bond at the 2Z position adds an additional layer of complexity, suggesting potential for diverse interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to exhibit a wide range of biological activities. Benzothiazole derivatives, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The dimethoxy and methyl substituents in N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide are believed to enhance its binding affinity to specific biological targets.

The synthesis of this compound involves multiple steps, including condensation reactions and functional group transformations. The precise arrangement of the substituents around the benzothiazole ring is crucial for achieving the desired biological activity. Advanced synthetic methodologies have been employed to optimize the yield and purity of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The biological activity of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, it has shown promise in inhibiting kinases that play a crucial role in cancer cell proliferation and survival. Additionally, it demonstrates anti-inflammatory properties by modulating the activity of inflammatory mediators.

The pharmacokinetic properties of N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic efficacy and safety profile. Advanced analytical techniques have been utilized to study its pharmacokinetic behavior in animal models, providing valuable insights into its potential as a drug candidate.

In conclusion, N-(2Z)-5,6-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenepropanamide (CAS No. 895434-84-1) is a structurally unique compound with significant potential in the field of pharmaceutical research. Its unique chemical properties and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanism of action and pharmacokinetic profile will be essential for determining its future role in medicine.